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Compound of Interest

Compound Name: Z-His-met-oh

Cat. No.: B1352442

Get Quote

Executive Summary
Z-His-Met-OH (CAS: 2641-13-6) is a protected dipeptide widely utilized as a synthetic

intermediate and a substrate for enzymatic specificity studies (e.g., carboxypeptidase assays).

Its physicochemical behavior is dominated by two competing structural features: the

hydrophobic Benzyloxycarbonyl (Z or Cbz) protecting group and the amphoteric Histidine side

chain.

This guide provides a definitive operational framework for researchers working with Z-His-Met-
OH. The critical insight for successful handling is that solubility is strictly pH-dependent, and

stability is compromised by Methionine oxidation. Protocols detailed here prioritize the

prevention of sulfoxide formation and the avoidance of precipitation during aqueous dilution.

Physicochemical Characterization
To predict behavior in solution, one must deconstruct the molecule into its functional domains.
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Feature Chemical Moiety Impact on Behavior

N-Terminus Benzyloxycarbonyl (Z)

Hydrophobic Cap: Eliminates

N-terminal charge; significantly

reduces water solubility;

provides UV absorbance at

257 nm.

Side Chain 1 Histidine (His)

pH Switch: Imidazole ring (pKa

~6.0). Protonated and soluble

at pH < 5.0; neutral and

aggregation-prone at pH > 6.5.

Side Chain 2 Methionine (Met)

Oxidation Risk: Thioether is

highly susceptible to Reactive

Oxygen Species (ROS),

forming Methionine Sulfoxide

(+16 Da).

C-Terminus Carboxyl (-COOH)

Acidic: pKa ~3.6.

Deprotonated at neutral pH,

but insufficient to solubilize the

Z-group without organic co-

solvents.

Theoretical Properties:

Molecular Weight: 420.48 g/mol

Molecular Formula: C₁₉H₂₄N₄O₅S[1]

Isoelectric Point (pI): Not applicable in the traditional sense due to the blocked N-terminus;

however, the molecule transitions from net neutral to net positive below pH 6.0.

Solubility Profile
The most common failure mode with Z-His-Met-OH is precipitation upon dilution into neutral

biological buffers (e.g., PBS pH 7.4). The Z-group renders the molecule lipophilic, while the

Histidine is uncharged at neutral pH.
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Solubility Decision Matrix
Primary Solvent (Stock): DMSO (Dimethyl Sulfoxide) or DMF (Dimethylformamide). Solubility

is typically >20 mg/mL.

Secondary Solvent (Acidic): Glacial Acetic Acid or 0.1 M HCl. Soluble due to His protonation.

Incompatible: Neutral Water, PBS, Tris (pH 7–8) without organic modifiers.

Visualization: Solubility Workflow
The following decision tree illustrates the correct protocol for solubilization based on the

intended application.

Z-His-Met-OH Powder

Intended Application?

Cell/Enzyme Assay
(Neutral pH)

Biological

HPLC / Synthesis
(Acidic pH)

Chemical

Dissolve in dry DMSO
(Stock: 10-50 mM)

Slow Dilution into Buffer
(Keep DMSO < 1%)

Risk: Precipitation
if > saturation limit

Dissolve in Acetic Acid
or 0.1% TFA/Water

Stable Solution
(Protonated His)
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Click to download full resolution via product page

Figure 1: Solubility decision tree. For biological assays, DMSO stocks are mandatory. For

chemical analysis, acidic conditions are preferred to ensure complete dissolution.

Stability & Degradation Pathways
The stability of Z-His-Met-OH is governed by the sensitivity of the Methionine thioether to

oxidation. This reaction is irreversible under standard storage conditions and alters the

hydrophobicity and biological recognition of the peptide.

Methionine Oxidation[2][3]
Mechanism: Atmospheric oxygen or peroxides in solvents attack the sulfur atom.

Product: Methionine Sulfoxide (Met(O)).

Detection: Mass shift of +16 Da; reduced retention time on Reverse-Phase HPLC (RP-

HPLC) due to increased polarity of the sulfoxide.

Hydrolysis
Conditions: Extreme pH (>10 or <2) or presence of peptidases.

Result: Cleavage of the peptide bond (releasing Z-His and Met) or removal of the Z-group

(requires strong acid like HBr/AcOH or hydrogenolysis).

Visualization: Degradation Mechanism

Z-His-Met-OH
(Intact)

Oxidative Stress
(Air/Peroxides)

Hydrolytic Stress
(High pH / Enzymes)

Met-Sulfoxide
(+16 Da, Polar)

Fast

Cleavage Products
(Z-His + Met)

Slow
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Figure 2: Primary degradation pathways. Met oxidation is the most immediate threat during

handling and storage.

Experimental Protocols
Preparation of Stock Solutions (Self-Validating Protocol)
This protocol ensures the peptide is fully dissolved and protected from oxidation.

Solvent Prep: Degas anhydrous DMSO with Argon or Nitrogen for 5 minutes to remove

dissolved oxygen.

Weighing: Weigh Z-His-Met-OH powder into a verified amber glass vial (protects from light-

induced oxidation).

Dissolution: Add degassed DMSO to achieve a concentration of 10–50 mM.

Validation: Vortex for 30 seconds. Inspect visually against a light source. The solution must

be crystal-clear. If hazy, sonicate for 10 seconds.

Storage: Aliquot immediately into single-use tubes. Flush with inert gas, cap tightly, and store

at -20°C.

Analytical HPLC Method
To assess purity and detect the sulfoxide impurity (+16 Da).

Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm, 4.6 x 100

mm.

Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).

Mobile Phase B: Acetonitrile + 0.1% TFA.

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 214 nm (peptide bond) and 257 nm (Z-group specificity).

Expected Result:
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Met-Sulfoxide Impurity: Elutes earlier (more polar).

Z-His-Met-OH Main Peak: Elutes later (hydrophobic Z-group interaction).

Handling & Storage Recommendations
Parameter Recommendation Rationale

Storage Temp -20°C (Long term)
Slows chemical hydrolysis and

oxidation kinetics.

Atmosphere Inert Gas (Ar/N₂)
Prevents Methionine oxidation

by atmospheric oxygen.

Container Amber Glass / Foil
Prevents photo-oxidation of

the Met residue.

Thawing Equilibrate to RT

Prevents condensation inside

the vial, which introduces

water and hydrolysis risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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